Cas no 2416235-78-2 (2-5-(3-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride)

• Product Name: 2-5-(3-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride
• CAS No: 2416235-78-2
• MF: C₁₅H₂₁Cl₂N₃
• MW: 314.253341436386
• MDL: MFCD32668032
• CID: 5675573
• PubChem ID: 146154050
• Update Time: 2025-10-11

2-5-(3-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[5-(3-methylphenyl)-1H-imidazol-2-yl]piperidine dihydrochloride
• EN300-26624260
• Z4403805889
• 2-[5-(3-Methylphenyl)-1H-imidazol-2-yl]piperidine;dihydrochloride
• 2416235-78-2
• 2-5-(3-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride

• MDL： MFCD32668032
• Inchi： 1S/C15H19N3.2ClH/c1-11-5-4-6-12(9-11)14-10-17-15(18-14)13-7-2-3-8-16-13;;/h4-6,9-10,13,16H,2-3,7-8H2,1H3,(H,17,18);2*1H
• InChI Key： IVYXPBAKVPALJX-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCCC1C1=NC=C(C2C=CC=C(C)C=2)N1

Computed Properties

• Exact Mass: 313.1112531g/mol
• Monoisotopic Mass: 313.1112531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7Ų

Additional information on 2-5-(3-methylphenyl)-1H-imidazol-2-ylpiperidine dihydrochloride

Compound CAS No. 2416235-78-2: 2-(5-(3-Methylphenyl)-1H-imidazol-2-yl)piperidine Dihydrochloride

The compound with CAS No. 2416235-78-2, known as 2-(5-(3-methylphenyl)-1H-imidazol-2-yl)piperidine dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring fused with an imidazole moiety, which is further substituted with a 3-methylphenyl group. This combination of structural elements contributes to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of imidazole-containing compounds in medicinal chemistry. The imidazole ring, a five-membered heterocycle with two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in π-π interactions, making it a valuable component in drug design. In the case of 2-(5-(3-methylphenyl)-1H-imidazol-2-yl)piperidine dihydrochloride, the imidazole moiety plays a crucial role in modulating the compound's pharmacokinetic properties and bioavailability.

The piperidine ring in this compound adds another layer of complexity to its structure. Piperidine, a six-membered saturated hydrocarbon with one nitrogen atom, is commonly found in various bioactive molecules due to its ability to adopt different conformations. This flexibility enhances the molecule's ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic applications.

One of the most recent advancements in the study of this compound involves its potential as an antitumor agent. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. For instance, studies have shown that 2-(5-(3-methylphenyl)-1H-imidazol-2-yl)piperidine dihydrochloride can selectively target oncogenic kinases, leading to apoptosis in cancer cells while sparing normal cells. These findings underscore the compound's potential as a novel chemotherapeutic agent.

In addition to its antitumor properties, this compound has also been investigated for its neuroprotective effects. Experimental data suggest that it can modulate neurotransmitter systems and reduce oxidative stress, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its suitability for such applications.

The synthesis of 2-(5-(3-methylphenyl)-1H-imidazol-2-yl)piperidine dihydrochloride involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is critical for studying its stereochemical effects on biological activity.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize this compound at the molecular level. These methods provide insights into the compound's conformational dynamics and interaction patterns with biological targets, which are essential for understanding its mechanism of action.

In conclusion, CAS No. 2416235-78-2, or 2-(5-(3-methylphenyl)-1H-imidazol-2-yl)piperidine dihydrochloride, represents a cutting-edge molecule with diverse applications in drug discovery and development. Its unique structure, combined with recent research findings, positions it as a promising candidate for addressing unmet medical needs in oncology and neurology.